4-[6-(Piperidin-1-ylcarbonyl)pyridin-3-yl]morpholine

• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• IUPAC Name: (5-morpholin-4-ylpyridin-2-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C15H21N3O2/c19-15(18-6-2-1-3-7-18)14-5-4-13(12-16-14)17-8-10-20-11-9-17/h4-5,12H,1-3,6-11H2
• InChI Key: YSTUDYLHRHXZNL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=NC=C(C=C2)N3CCOCC3

Description

4-[6-(Piperidin-1-ylcarbonyl)pyridin-3-yl]morpholine is a useful research compound. Its molecular formula is C15H21N3O2 and its molecular weight is 275.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5-iodo-2-(piperidin-1-ylcarbonyl)pyridine (71 g, 0.23 mol), palladium (II) acetate (1.03 g, 46 mmol), 2-(di-tert-butylphosphino)biphenyl (2.76 g, 92 mmol), morpholine (23.7 g, 0.28 mol), and sodium tert-butoxide (27.8 g, 0.28 mol) in toluene (400 mL) was stirred under argon at 95° C. for 2 hours. The product was isolated by chromatography (silica gel, ethyl acetate) and recrystallized from ethanol to give 4-[6-(piperidin-1-ylcarbonyl)pyridin-3-yl]morpholine (yield 37%, 22 g).